7-(2-butoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one

• IUPAC Name: 9-(2-butoxybenzoyl)-3-methyl-1-oxa-3,9-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C19H26N2O4/c1-3-4-12-24-16-9-6-5-8-15(16)17(22)21-11-7-10-19(14-21)13-20(2)18(23)25-19/h5-6,8-9H,3-4,7,10-14H2,1-2H3
• InChI Key: ZKDONBJPEXLYQR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1C(=O)N2CCCC3(C2)CN(C(=O)O3)C
• Molecular Formula: C19H26N2O4
• Molecular Weight: 346.4 g/mol

Description

7-(2-butoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one, also known as BMB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of spirocyclic compounds, which are characterized by a unique ring structure that contains two or more rings that are fused together.

Mechanism of Action

The mechanism of action of 7-(2-butoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one is not fully understood, but it is believed to involve the interaction of the compound with specific biological molecules such as proteins and nucleic acids. This compound has been shown to bind to DNA and RNA, which may play a role in its ability to act as a fluorescent probe.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in vitro, including the ability to inhibit the activity of certain enzymes and to induce apoptosis (programmed cell death) in cancer cells. However, further research is needed to fully understand the mechanisms underlying these effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-(2-butoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one in lab experiments is its ability to act as a highly sensitive and selective fluorescent probe for detecting and imaging biological molecules. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research involving 7-(2-butoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one. One area of interest is the development of new this compound-based fluorescent probes for detecting and imaging specific biological molecules. Another area of research involves the use of this compound as a scaffold for designing new drugs that target specific biological pathways. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 7-(2-butoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one involves a multi-step process that requires the use of several chemical reagents and solvents. One of the most commonly used methods for synthesizing this compound involves the reaction between 2-butoxybenzoic acid and 3-methyl-1,2-diaminopropane in the presence of a catalyst. The resulting intermediate is then treated with a reagent such as acetic anhydride to yield the final product.

Scientific Research Applications

7-(2-butoxybenzoyl)-3-methyl-1-oxa-3,7-diazaspiro[4.5]decan-2-one has been widely studied for its potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a fluorescent probe for detecting and imaging biological molecules such as proteins and nucleic acids. This compound has also been used as a scaffold for designing new drugs that target specific biological pathways.